2-[(2-chlorobenzyl)oxy]-N-1,3-thiazol-2-ylbenzamide

• IUPAC Name: 2-[(2-chlorophenyl)methoxy]-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C17H13ClN2O2S/c18-14-7-3-1-5-12(14)11-22-15-8-4-2-6-13(15)16(21)20-17-19-9-10-23-17/h1-10H,11H2,(H,19,20,21)
• InChI Key: UEUJEIVOYLOMME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=CC=CC=C2C(=O)NC3=NC=CS3)Cl
• Molecular Formula: C17H13ClN2O2S
• Molecular Weight: 344.8 g/mol

Description

2-[(2-chlorobenzyl)oxy]-N-1,3-thiazol-2-ylbenzamide, also known as CB-2, is a chemical compound that has been widely used in scientific research for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-[(2-chlorobenzyl)oxy]-N-1,3-thiazol-2-ylbenzamide is not yet fully understood. However, it is believed to exert its anti-tumor and anti-inflammatory effects through the modulation of various signaling pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway.
Biochemical and Physiological Effects:
2-[(2-chlorobenzyl)oxy]-N-1,3-thiazol-2-ylbenzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit cell migration and invasion. It has also been found to reduce inflammation by suppressing the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(2-chlorobenzyl)oxy]-N-1,3-thiazol-2-ylbenzamide is its potential therapeutic applications in cancer and inflammatory diseases. It is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of 2-[(2-chlorobenzyl)oxy]-N-1,3-thiazol-2-ylbenzamide is its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-[(2-chlorobenzyl)oxy]-N-1,3-thiazol-2-ylbenzamide. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of 2-[(2-chlorobenzyl)oxy]-N-1,3-thiazol-2-ylbenzamide. Another direction is the investigation of 2-[(2-chlorobenzyl)oxy]-N-1,3-thiazol-2-ylbenzamide in combination with other anti-cancer or anti-inflammatory agents to enhance its therapeutic efficacy. Additionally, further studies are needed to fully elucidate the mechanism of action of 2-[(2-chlorobenzyl)oxy]-N-1,3-thiazol-2-ylbenzamide and its potential side effects.

Synthesis Methods

2-[(2-chlorobenzyl)oxy]-N-1,3-thiazol-2-ylbenzamide can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 2-chlorobenzyl chloride with sodium thioacetate to form 2-(2-chlorobenzylthio)acetic acid, which is then converted to 2-(2-chlorobenzylthio)acetyl chloride. The final step involves the reaction of 2-(2-chlorobenzylthio)acetyl chloride with 2-aminothiazole to form 2-[(2-chlorobenzyl)oxy]-N-1,3-thiazol-2-ylbenzamide.

Scientific Research Applications

2-[(2-chlorobenzyl)oxy]-N-1,3-thiazol-2-ylbenzamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer and inflammatory diseases. It has been shown to exhibit anti-tumor activity in various cancer cell lines, including breast, lung, and prostate cancer. 2-[(2-chlorobenzyl)oxy]-N-1,3-thiazol-2-ylbenzamide has also been found to possess anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.